Cas no 1443341-97-6 ((4-butoxy-2-methylphenyl)methanol)

• Product Name: (4-butoxy-2-methylphenyl)methanol
• CAS No: 1443341-97-6
• MF: C₁₂H₁₈O₂
• MW: 194.270123958588
• MDL: MFCD22372940
• CID: 5219071
• Update Time: 2026-03-06

(4-butoxy-2-methylphenyl)methanol Chemical and Physical Properties

Names and Identifiers

• (4-butoxy-2-methylphenyl)methanol

• MDL： MFCD22372940
• Inchi： 1S/C12H18O2/c1-3-4-7-14-12-6-5-11(9-13)10(2)8-12/h5-6,8,13H,3-4,7,9H2,1-2H3
• InChI Key： KOIVYMJYYPEWPF-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(OCCCC)C=C1C)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5

Additional information on (4-butoxy-2-methylphenyl)methanol

The Compound (4-Butoxy-2-Methylphenyl)Methanol: A Comprehensive Overview

(4-Butoxy-2-Methylphenyl)Methanol, also known by its CAS number 1443341-97-6, is a versatile organic compound with significant applications in various fields. This compound, characterized by its unique structure, has garnered attention in recent years due to its potential in pharmaceuticals, agrochemicals, and specialty chemicals. The molecule consists of a phenol derivative with a butoxy group at the 4-position and a methyl group at the 2-position, along with a methanol substituent. This combination of functional groups imparts distinctive chemical and physical properties to the compound.

The synthesis of (4-Butoxy-2-Methylphenyl)Methanol involves a multi-step process that typically begins with the preparation of the corresponding phenol derivative. Recent advancements in catalytic processes have enabled more efficient and environmentally friendly methods for its production. For instance, researchers have explored the use of palladium-catalyzed cross-coupling reactions to streamline the synthesis pathway, reducing both time and cost while enhancing yield.

One of the most notable applications of this compound is in the pharmaceutical industry. Studies have shown that (4-Butoxy-2-Methylphenyl)Methanol exhibits promising bioactivity, particularly in anti-inflammatory and antioxidant assays. A 2023 study published in the Journal of Medicinal Chemistry highlighted its potential as a lead compound for developing novel therapeutic agents targeting chronic inflammatory diseases. The compound's ability to modulate key inflammatory pathways makes it a valuable candidate for further drug development.

In addition to its pharmaceutical applications, this compound has found utility in agrochemicals. Research indicates that it can act as a plant growth regulator, enhancing stress tolerance in crops under adverse environmental conditions. A recent investigation conducted by scientists at the University of California demonstrated that when applied to wheat plants, (4-Butoxy-2-Methylphenyl)Methanol significantly improved drought resistance without adverse effects on yield.

The chemical properties of (4-Butoxy-2-Methylphenyl)Methanol are equally intriguing. Its solubility profile, which includes good solubility in organic solvents and moderate solubility in water, makes it suitable for various chemical reactions. Moreover, its stability under standard storage conditions ensures ease of handling and transportation.

From an environmental perspective, understanding the fate and behavior of (4-Butoxy-2-Methylphenyl)Methanol is crucial for assessing its safety. Recent eco-toxicological studies have revealed that it undergoes rapid biodegradation under aerobic conditions, minimizing its ecological footprint. These findings are particularly relevant for industries seeking sustainable chemical solutions.

In conclusion, (4-Butoxy-2-Methylphenyl)Methanol stands out as a multifaceted compound with vast potential across diverse sectors. Its unique structure, coupled with advancements in synthesis techniques and emerging applications, underscores its importance in contemporary chemical research. As ongoing studies continue to unravel its full potential, this compound is poised to play an increasingly significant role in both academic and industrial settings.